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Essential Safety and Handling Guide for Nickel(II)
Chloride Hexahydrate
For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for the handling and disposal of

Nickel(II) chloride hexahydrate (NiCl₂·6H₂O). Adherence to these guidelines is essential to

mitigate the significant health risks associated with this compound.

Nickel(II) chloride hexahydrate is a toxic and carcinogenic substance that poses a significant

risk of skin and respiratory sensitization, genetic defects, and damage to fertility or an unborn

child.[1][2][3][4] It is also very toxic to aquatic life.[1][2][3][4] Therefore, strict adherence to the

following personal protective equipment (PPE) and handling protocols is mandatory.

Engineering Controls and Work Practices
Before handling, ensure that appropriate engineering controls are in place and operational.

These are the first line of defense in minimizing exposure.

Ventilation: All work with Nickel(II) chloride hexahydrate, especially when generating dust,

must be conducted in a well-ventilated area, preferably within a certified chemical fume hood

or a glove box.[2][5][6] Local exhaust ventilation should be used to keep airborne

concentrations below established exposure limits.[1][7]
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Eyewash and Safety Shower: An emergency eyewash fountain and safety shower must be

readily accessible in the immediate work area.[1][8][9]

Housekeeping: Minimize dust generation and accumulation.[1][8] Use wet cleaning methods

or a HEPA-filtered vacuum for cleaning surfaces; avoid dry sweeping or using compressed

air.[1] Place disposable mats under all nickel use and storage areas.[5]

Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled or stored.[1][9]

Wash hands thoroughly with soap and water after handling and before breaks.[4][5][6][8]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is required to ensure comprehensive protection.

1. Eye and Face Protection:

Wear chemical safety goggles with side shields that comply with government standards such

as NIOSH (US) or EN 166 (EU).[1]

A face shield may be required for additional protection during procedures with a high risk of

splashing or dust generation.[3][4]

Contact lenses should not be worn when handling this chemical.[10]

2. Skin and Body Protection:

Gloves: Wear suitable chemical-resistant gloves tested according to EN 374 or equivalent

standards.[11] Nitrile gloves are a common recommendation; however, for prolonged or

heavy use, double gloving is advised.[5] Always inspect gloves before use and use proper

glove removal technique to avoid skin contact.[4] Dispose of contaminated gloves after use.

[1][4]

Lab Coat: A dedicated, clean lab coat should be worn.[5] Consider using an impervious

apron for additional protection.[3]

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[1][6][8]

Long pants and closed-toed shoes are mandatory.[5]
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3. Respiratory Protection:

Respiratory protection is necessary when engineering controls are insufficient to maintain

exposure below the occupational exposure limits, or when there is a risk of inhaling dust.[3]

[10][12]

A NIOSH-approved respirator with a dust-mist-fume cartridge is recommended.[6] The

specific type of respirator should be selected based on the airborne concentration of the

substance and in accordance with established respiratory protection programs.

Quantitative Exposure Limits
The following table summarizes the occupational exposure limits for soluble nickel compounds.

All work should be conducted in a manner that keeps airborne concentrations well below these

values.

Agency Exposure Limit (as Ni)
Time-Weighted Average
(TWA)

OSHA PEL 1.0 mg/m³ 8-hour workshift

ACGIH TLV 0.1 mg/m³ 8-hour workshift

NIOSH REL 0.015 mg/m³ 10-hour workshift

Data sourced from multiple safety data sheets.[1][4][9][13][14][15]

Operational Plans
Handling and Dispensing:

Preparation: Before starting, ensure all necessary PPE is donned correctly and engineering

controls are active.

Dispensing: Carefully weigh or measure the required amount of Nickel(II) chloride

hexahydrate within a fume hood to minimize dust generation.
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Spill Management: In case of a spill, evacuate the area. Wearing appropriate PPE, cover the

spill with an absorbent material. Carefully collect the material using a HEPA-filtered vacuum

or by wet sweeping and place it into a suitable, labeled container for hazardous waste

disposal.[2][8] Do not allow the substance to enter drains.[2][11]

Disposal Plan:

Chemical Waste: Nickel(II) chloride hexahydrate and any materials contaminated with it must

be disposed of as hazardous waste.[11] Place in a clearly labeled, sealed container.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated materials

should be double-bagged, labeled, and disposed of as hazardous waste according to

institutional and local regulations.[12]

Environmental Release: Avoid release to the environment.[1][4][11] This material is very toxic

to aquatic life with long-lasting effects.[1][3][4]

Emergency Procedures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical attention.[1][8]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15-20 minutes while removing contaminated clothing.[1][11] Seek medical attention if

irritation or an allergic reaction occurs.[3][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open.[1][3] Remove contact lenses if present and easy to do. Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[4][8]

Visual Workflow for PPE Selection
The following diagram outlines the logical steps for selecting and using appropriate personal

protective equipment when handling Nickel(II) chloride hexahydrate.
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Caption: PPE selection and use workflow for handling Nickel(II) chloride hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. sigmaaldrich.com [sigmaaldrich.com]

3. shop.chemsupply.com.au [shop.chemsupply.com.au]

4. geneseo.edu [geneseo.edu]

5. research.arizona.edu [research.arizona.edu]

6. Nickel Chloride Hexahydrate - ESPI Metals [espimetals.com]

7. oxfordlabchem.com [oxfordlabchem.com]

8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

9. nj.gov [nj.gov]

10. hillbrothers.com [hillbrothers.com]

11. carlroth.com:443 [carlroth.com:443]

12. bu.edu [bu.edu]

13. Nickel chloride hexahydrate | Cl2Ni.6H2O | CID 24645 - PubChem
[pubchem.ncbi.nlm.nih.gov]

14. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

15. cdc.gov [cdc.gov]

To cite this document: BenchChem. [Personal protective equipment for handling
Nickel(2+);chloride;hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13916414#personal-protective-equipment-for-
handling-nickel-2-chloride-hexahydrate]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b13916414?utm_src=pdf-custom-synthesis
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-n/S25442.pdf
https://www.sigmaaldrich.com/TW/zh/sds/sigald/223387
https://shop.chemsupply.com.au/documents/TR3ASMM2.pdf
https://www.geneseo.edu/sites/default/files/users/247/Nickel(II)%20chloride%20hexahydrate.pdf
https://research.arizona.edu/sites/default/files/UA%20Nickel%20Compounds%20SOP%20Template.docx
https://www.espimetals.com/index.php/msds/791-nickel-chloride-hexahydrate
https://www.oxfordlabchem.com/msds/(N-06233)%20NICKEL%20CHLORIDE%20Hexahydrate%2097%20Extra%20Pure.pdf
https://pim-resources.coleparmer.com/sds/16310.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1344.pdf
https://hillbrothers.com/home/pdf/downloads/msds/n/nickel-chloride-dry.pdf
https://www.carlroth.com/medias/SDB-5373-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjU1MjF8YXBwbGljYXRpb24vcGRmfGFHVmhMMmhrTXk4NU1qTXpNRFk0TlRJek5UVXdMMU5FUWw4MU16Y3pYMGxGWDBWT0xuQmtaZ3xkNWVmMGU0YTE2YjNjOTk2OTZhODRiNjJkZDIzMDMzMDYyYTQ0YWNhZDFlZDU4ZDM2MTljZTdlODlmNDJiMjgz
https://www.bu.edu/research/files/2016/07/nickel-compounds.docx
https://pubchem.ncbi.nlm.nih.gov/compound/Nickel-chloride-hexahydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Nickel-chloride-hexahydrate
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202718/Nickel_chloride_NiCl2.pdf
https://www.cdc.gov/niosh/hhe/reports/pdfs/1997-0141-2819.pdf
https://www.benchchem.com/product/b13916414#personal-protective-equipment-for-handling-nickel-2-chloride-hexahydrate
https://www.benchchem.com/product/b13916414#personal-protective-equipment-for-handling-nickel-2-chloride-hexahydrate
https://www.benchchem.com/product/b13916414#personal-protective-equipment-for-handling-nickel-2-chloride-hexahydrate
https://www.benchchem.com/product/b13916414#personal-protective-equipment-for-handling-nickel-2-chloride-hexahydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13916414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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